Cas no 1820673-61-7 (Pyrimidine, 4-(3-bromophenyl)-2-phenyl-6-(trifluoromethyl)-)

• Product Name: Pyrimidine, 4-(3-bromophenyl)-2-phenyl-6-(trifluoromethyl)-
• CAS No: 1820673-61-7
• MF: C₁₇H₁₀BrF₃N₂
• MW: 379.173913478851
• MDL: MFCD16614298
• CID: 4780658
• Update Time: 2025-06-15

Pyrimidine, 4-(3-bromophenyl)-2-phenyl-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-(3-bromophenyl)-2-phenyl-6-(trifluoromethyl)-

• MDL： MFCD16614298
• Inchi： 1S/C17H10BrF3N2/c18-13-8-4-7-12(9-13)14-10-15(17(19,20)21)23-16(22-14)11-5-2-1-3-6-11/h1-10H
• InChI Key： ZKOCWPRMXNGOKF-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=NC(C(F)(F)F)=CC(C2=CC=CC(Br)=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on Pyrimidine, 4-(3-bromophenyl)-2-phenyl-6-(trifluoromethyl)-

Pyrimidine, 4-(3-bromophenyl)-2-phenyl-6-(trifluoromethyl) (CAS No. 1820673-61-7): A Comprehensive Overview

Pyrimidine, 4-(3-bromophenyl)-2-phenyl-6-(trifluoromethyl), identified by its CAS number CAS No. 1820673-61-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its bromophenyl, phenyl, and trifluoromethyl substituents, exhibits a unique structural framework that makes it a promising candidate for further exploration in drug discovery and therapeutic development.

The molecular structure of Pyrimidine, 4-(3-bromophenyl)-2-phenyl-6-(trifluoromethyl) consists of a pyrimidine core, which is a heterocyclic aromatic compound containing nitrogen atoms. The presence of bromine at the 3-position of the phenyl ring and fluorine at the 6-position introduces electron-withdrawing effects, which can influence the reactivity and binding properties of the molecule. This structural configuration suggests potential applications in the development of small-molecule inhibitors targeting various biological pathways.

In recent years, there has been a surge in research focusing on pyrimidine derivatives due to their diverse pharmacological activities. Pyrimidine-based compounds are known for their role in inhibiting enzymes and receptors involved in cancer, inflammation, and infectious diseases. The specific substitution pattern in Pyrimidine, 4-(3-bromophenyl)-2-phenyl-6-(trifluoromethyl) makes it an intriguing subject for medicinal chemists seeking to develop novel therapeutics.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The bromophenyl group provides a handle for further chemical modification via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, allowing for the introduction of additional functional groups. This flexibility is crucial in optimizing drug-like properties such as solubility, bioavailability, and target specificity.

Recent studies have highlighted the importance of trifluoromethyl groups in enhancing metabolic stability and binding affinity. The presence of a trifluoromethyl group at the 6-position of the pyrimidine ring in Pyrimidine, 4-(3-bromophenyl)-2-phenyl-6-(trifluoromethyl) is particularly noteworthy, as it can improve the compound's interaction with biological targets by increasing lipophilicity and reducing metabolic degradation.

The combination of a bromophenyl and phenyl substituent at the 4-position adds another layer of complexity to this molecule. These aromatic rings can participate in π-stacking interactions with biological targets, which can be exploited to enhance binding affinity. Such interactions are particularly relevant in the development of kinase inhibitors and other proteins involved in signal transduction pathways.

Current research in medicinal chemistry often emphasizes the need for multifunctional compounds that can address multiple targets or exhibit dual mechanisms of action. Pyrimidine, 4-(3-bromophenyl)-2-phenyl-6-(trifluoromethyl) fits well within this paradigm, as its structural features allow for potential interactions with various enzymes and receptors. For instance, it could be designed to inhibit both an enzyme and an associated receptor involved in disease pathways.

The synthesis of Pyrimidine, 4-(3-bromophenyl)-2-phenyl-6-(trifluoromethyl) presents an interesting challenge due to its complex substitution pattern. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions have revolutionized the way complex organic molecules are built, enabling chemists to access novel structures more efficiently than ever before.

In conclusion, Pyrimidine, 4-(3-bromophenyl)-2-phenyl-6-(trifluoromethyl), with its CAS number CAS No. 1820673-61-7, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover new biological targets and mechanisms of action, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.